Cas no 2089716-86-7 (2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid)

• Product Name: 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid
• CAS No: 2089716-86-7
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 5247911
• Update Time: 2025-10-08

2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-carboxylic acid, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-
• 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid

• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)6-4-14-5(8(15)16)2-1-3-7(14)13-6/h4-5H,1-3H2,(H,15,16)
• InChI Key： QUIIGJBSLXYYRO-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=CN1C(C(O)=O)CCC2

Additional information on 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid

2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-Carboxylic Acid: A Novel Compound with Promising Therapeutic Potential

2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-carboxylic acid, also known by its CAS number 2089716-86-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which have garnered attention for their diverse biological activities. The structural complexity of this molecule, particularly the trifluoromethyl group at the 2-position and the carboxylic acid functionality at the 5-position, plays a crucial role in its pharmacological properties.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridine scaffolds in modulating various cellular pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that compounds with similar structures exhibit potent anti-inflammatory and antioxidant activities. The trifluoromethyl substitution, known for its electron-withdrawing properties, enhances the metabolic stability of the molecule, making it a favorable candidate for drug development.

The carboxylic acid group at the 5-position contributes to the molecule's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity. This feature is particularly important in the context of targeted therapy for diseases such as neurodegenerative disorders and oncological conditions. Researchers have also explored the imidazo[1,2-a]pyridine framework for its potential in anti-viral applications, given its ability to interfere with viral replication mechanisms.

One of the most notable advancements in the study of 2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-carboxylic acid is the development of novel synthetic routes. A 2024 article in Organic & Biomolecular Chemistry described a highly efficient method for synthesizing this compound using asymmetric catalysis techniques. This approach not only reduces the number of steps required but also minimizes the formation of byproducts, aligning with the principles of green chemistry.

Furthermore, the compound has been evaluated for its cytotoxicity profile in various cell lines. A 2023 study published in Drug Discovery Today demonstrated that the imidazo[1,2-a]pyridine core, when combined with the trifluoromethyl group, exhibits selective toxicity towards cancer cells while sparing normal cells. This selectivity is attributed to the molecule's ability to disrupt specific signaling pathways involved in tumor progression.

The carboxylic acid functionality also plays a role in the compound's solubility characteristics. Recent research has focused on optimizing the physicochemical properties of 2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-carboxylic acid to enhance its bioavailability. A 2024 study in European Journal of Pharmaceutical Sciences reported that the incorporation of hydrophilic substituents significantly improved the compound's solubility in aqueous environments, a critical factor for oral administration.

Another area of interest is the imaging applications of this compound. Due to its unique spectroscopic properties, 2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-carboxylic acid has been explored as a potential contrast agent for magnetic resonance imaging (MRI). A 2023 study in Advanced Materials demonstrated that the molecule's fluorine-containing groups enhance its relaxivity, making it a promising candidate for non-invasive diagnostic imaging.

Despite its promising properties, challenges remain in the development of this compound. One of the primary concerns is the metabolic stability of the carboxylic acid group in vivo. Researchers are exploring strategies to modify the molecule's structure to improve its half-life while maintaining its therapeutic efficacy. A 2024 review in Drug Metabolism and Disposition highlighted the importance of metabolic profiling in the early stages of drug development to address these challenges.

In conclusion, 2-(Trifluoromethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine-5-carboxylic acid represents a significant breakthrough in medicinal chemistry. Its unique structural features, combined with its potential for targeted therapy and imaging applications, position it as a promising candidate for future drug development. Continued research into its synthetic methods, pharmacokinetics, and biological activities will be essential in realizing its full therapeutic potential.